Cas no 1261819-85-5 (2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261819-85-5
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 4920481
• Update Time: 2025-06-15

2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H10F3NO2/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(7-18)12(19)17-6-9/h1-6,18H,7H2,(H,17,19)
• InChI Key： CPBREMHJGMGZPP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CNC(C(CO)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol

2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261819-85-5): A Comprehensive Overview

2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261819-85-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethylphenyl substituent, exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure combines a hydroxyl group and a methanol moiety, which contribute to its versatility in chemical reactions.

The growing interest in fluorinated compounds and their applications in pharmaceuticals and agrochemicals has positioned 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol as a compound of high relevance. Fluorinated groups, such as the trifluoromethyl group, are known to enhance the metabolic stability, bioavailability, and binding affinity of molecules, making them indispensable in drug discovery. Researchers are increasingly exploring this compound for its potential in developing new therapeutic agents, particularly in the treatment of inflammatory diseases and microbial infections.

In addition to its pharmaceutical applications, 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol is also being investigated for its role in advanced material synthesis. The compound's ability to act as a building block for heterocyclic frameworks makes it a candidate for creating novel polymers, coatings, and electronic materials. Its thermal stability and solubility properties are particularly appealing for industries focused on high-performance materials.

From an environmental perspective, the demand for sustainable chemistry solutions has led to increased scrutiny of chemical intermediates like 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol. Researchers are evaluating its biodegradability and ecological impact, aligning with global trends toward green chemistry and reduced environmental footprints. This focus on sustainability is driving innovations in the synthesis and application of such compounds.

The compound's CAS No. 1261819-85-5 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate classification and safe handling. Its inclusion in chemical databases and catalogs underscores its importance in both academic and industrial settings. As the scientific community continues to uncover new applications for 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol, its role in cutting-edge research is expected to expand further.

For those seeking detailed information on this compound, common search queries include "2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol synthesis," "CAS 1261819-85-5 applications," and "fluorinated pyridine derivatives." These keywords reflect the compound's relevance in contemporary research and its potential to address pressing challenges in multiple industries.

In summary, 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261819-85-5) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability make it a compound worth watching as advancements in chemical innovation continue to unfold.